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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of 4-nonanone (also known as propyl amyl ketone). The information is compiled from various

scientific databases and literature, offering a valuable resource for professionals in research,

development, and quality control. This document presents quantitative data in structured

tables, details relevant experimental protocols for the determination of these properties, and

includes a logical workflow diagram for clarity.

Core Thermodynamic and Physical Properties of 4-
Nonanone
4-Nonanone (CAS: 4485-09-0, Molecular Formula: C₉H₁₈O) is an aliphatic ketone.[1][2][3][4][5]

Its thermodynamic and physical properties are crucial for a variety of applications, including its

use as a solvent, a flavoring agent, and an intermediate in organic synthesis.[2][5]

Quantitative Data Summary
The following tables summarize the key thermodynamic and physical properties of 4-
nonanone. It is important to note that some of the reported values, particularly for

thermodynamic properties like enthalpy of formation, are estimated using computational

methods such as the Joback method, while others are experimentally determined.
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Property Value Units Reference(s)

Molecular Weight 142.24 g/mol [1][6]

Boiling Point 187 - 190 °C [7][8][9]

Melting Point -18.52 (estimate) °C [7][8][10]

Density 0.816 - 0.8257 g/cm³ at 20-25°C [7][8][9][10][11]

Flash Point 61.11 - 61.4 °C [7][8][11]

Refractive Index 1.416 - 1.422 at 20°C [7][8][11]

Table 1: Physical Properties of 4-Nonanone
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Property Value Units Method Reference(s)

Standard

Enthalpy of

Formation (gas,

ΔfH°gas)

-341.67 kJ/mol Joback Method [12][13]

Enthalpy of

Vaporization

(ΔvapH°)

42.37 kJ/mol Joback Method [12][13]

Enthalpy of

Fusion (ΔfusH°)
20.66 kJ/mol Joback Method [12][13]

Ideal Gas Heat

Capacity

(Cp,gas)

See Table 3 J/mol·K Joback Method [12]

Vapor Pressure 0.553 - 0.6 mmHg at 25°C
Estimated/Predic

ted
[7][8][11]

Critical

Temperature (Tc)
643.70 ± 0.30 K [12]

Critical Pressure

(Pc)
2453.17 kPa Joback Method [12][13]

Critical Volume

(Vc)
0.545 m³/kmol Joback Method [12]

Table 2: Thermodynamic Properties of 4-Nonanone
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Temperature (K)
Ideal Gas Heat Capacity (Cp,gas)
(J/mol·K)

459.19 297.72

488.21 311.23

517.23 324.21

546.25 336.66

575.27 348.60

604.29 360.04

633.31 370.99

Table 3: Temperature-Dependent Ideal Gas Heat Capacity of 4-Nonanone (Joback Method)

[12]

Experimental Protocols for Thermodynamic
Property Determination
While specific experimental data for every thermodynamic property of 4-nonanone is not

readily available in the public domain, the following are detailed methodologies for key

experiments that are broadly applicable to organic liquids like ketones.

Enthalpy of Formation: Combustion Calorimetry
The standard enthalpy of formation of an organic compound is typically determined

experimentally via combustion calorimetry.

Principle: The heat of combustion (ΔcH°) is measured by burning a known mass of the

substance in a high-pressure oxygen atmosphere within a sealed container (a "bomb"). The

heat released is absorbed by a surrounding water bath of known heat capacity, and the

temperature change is precisely measured. The standard enthalpy of formation (ΔfH°) is then

calculated using Hess's Law, relating the heat of combustion to the known standard enthalpies

of formation of the combustion products (CO₂ and H₂O).
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Methodology:

Sample Preparation: A precise mass of high-purity 4-nonanone is placed in a sample holder

within a constant-volume bomb calorimeter.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atm.

Immersion: The bomb is placed in a well-insulated water bath (the calorimeter) equipped with

a high-precision thermometer.

Ignition: The sample is ignited electrically.

Temperature Measurement: The temperature of the water bath is recorded before and after

combustion, with corrections made for heat exchange with the surroundings.

Calculation: The heat of combustion is calculated from the temperature rise and the total

heat capacity of the calorimeter system (which is predetermined using a standard substance

with a known heat of combustion, such as benzoic acid).[14] The standard enthalpy of

formation is then derived from the heat of combustion.

Vapor Pressure: Ebulliometry or Static Method
The relationship between vapor pressure and temperature is crucial for understanding volatility

and boiling behavior.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. By measuring the boiling point at various controlled pressures, the vapor

pressure curve can be constructed.

Methodology (Comparative Ebulliometry):

Apparatus: A comparative ebulliometer consists of two interconnected boilers, one for the

sample (4-nonanone) and one for a reference substance with a well-known vapor pressure-

temperature relationship (e.g., water).[15]

Pressure Control: The system is connected to a pressure control system, allowing for precise

adjustment of the system pressure.
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Heating and Equilibrium: Both the sample and the reference substance are heated to their

boiling points under a set pressure.

Temperature Measurement: High-precision thermometers measure the boiling temperatures

of both the sample and the reference substance. The temperature of the reference

substance accurately determines the system pressure.

Data Collection: The boiling temperature of 4-nonanone is recorded at various pressures,

yielding a set of vapor pressure-temperature data points.

Melting Point and Enthalpy of Fusion: Differential
Scanning Calorimetry (DSC)
DSC is a powerful technique for determining the melting point and the enthalpy of fusion (the

energy required to melt the solid).

Principle: DSC measures the difference in heat flow between a sample and a reference

material as a function of temperature. When the sample undergoes a phase transition, such as

melting, it absorbs heat, resulting in a detectable endothermic peak on the DSC thermogram.

Methodology:

Sample Preparation: A small, precisely weighed amount of solidified 4-nonanone (a few

milligrams) is sealed in an aluminum pan. An empty sealed pan is used as a reference.

Instrumentation: The sample and reference pans are placed in the DSC instrument.

Temperature Program: The instrument heats the sample and reference at a constant,

controlled rate.

Data Acquisition: The differential heat flow between the sample and the reference is

recorded as a function of temperature.

Analysis: The melting point is determined from the onset temperature of the melting peak.

[16] The area under the peak is integrated to determine the enthalpy of fusion (ΔfusH).[12]

[16] The instrument is calibrated using standard materials with known melting points and

enthalpies of fusion.
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Specific Heat Capacity: Calorimetry
The specific heat capacity is the amount of heat required to raise the temperature of a unit

mass of a substance by one degree.

Principle: A known mass of the liquid is heated with a known quantity of electrical energy, and

the resulting temperature change is measured.

Methodology:

Apparatus: A known mass of 4-nonanone is placed in a well-insulated calorimeter equipped

with an electrical heater and a precision thermometer.

Heating: A constant, known electrical power (Voltage x Current) is supplied to the heater for

a measured period.

Temperature Measurement: The temperature of the liquid is recorded at regular intervals

before, during, and after heating to correct for any heat loss to the surroundings.

Calculation: The specific heat capacity is calculated from the electrical energy supplied, the

mass of the liquid, and the observed temperature change, after accounting for the heat

capacity of the calorimeter itself.

Logical Workflow for Thermodynamic Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination and

analysis of the thermodynamic properties of a liquid organic compound like 4-nonanone.
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Phase 1: Planning and Preparation

Phase 2: Experimental Measurement

Phase 3: Data Analysis and Modeling

Phase 4: Final Output
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Differential Scanning
 Calorimetry (DSC)

Combustion
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Calculate Specific Heat
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Comprehensive Thermodynamic
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Click to download full resolution via product page

Caption: A logical workflow for the determination of thermodynamic properties.

This guide provides a foundational understanding of the thermodynamic properties of 4-
nonanone. For applications requiring high precision, it is recommended to consult critically

evaluated data from sources such as the National Institute of Standards and Technology (NIST)

or to perform direct experimental measurements.[2][6][8][17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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